[2-[(2-Cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] 3-methyl-2-[(2-methylbenzoyl)amino]butanoate

• IUPAC Name: [2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] 3-methyl-2-[(2-methylbenzoyl)amino]butanoate
• InChI: InChI=1S/C21H29N3O4/c1-13(2)18(23-19(26)16-10-8-7-9-15(16)5)20(27)28-11-17(25)24-21(6,12-22)14(3)4/h7-10,13-14,18H,11H2,1-6H3,(H,23,26)(H,24,25)
• InChI Key: VBQXSZXUZKSIFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC(C(C)C)C(=O)OCC(=O)NC(C)(C#N)C(C)C
• Molecular Formula: C21H29N3O4
• Molecular Weight: 387.5 g/mol

Description

[2-[(2-Cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] 3-methyl-2-[(2-methylbenzoyl)amino]butanoate is a useful research compound. Its molecular formula is C21H29N3O4 and its molecular weight is 387.48. The purity is usually 95%.
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Scientific Research Applications

Metabolic Pathways and Insecticidal Activity

Research on insecticidally active compounds, such as the study on metabolism by mouse liver and housefly abdomen microsomes, highlights the importance of understanding how these compounds are broken down and interact within biological systems. This research might offer insights into the metabolic fate of complex molecules, including those structurally related to the specified compound (Yanli Deng et al., 1990).

Synthesis Techniques

The synthesis of compounds, such as Butyl p-hydroxybenzoate, demonstrates the evolving techniques in creating chemicals that could be structurally similar or relevant to the compound . These synthesis methods can be crucial for developing new drugs or materials with specific properties (C. Jian, 2004).

Enzymatic Resolution and Diastereoselective Alkylation

Research on diastereoselective alkylation of 3-Aminobutanoic Acid showcases advanced techniques in achieving stereochemical control in synthesis, potentially applicable to synthesizing the specified compound or its analogs. These methodologies are pivotal in the pharmaceutical industry for creating enantiomerically pure substances (H. Estermann & D. Seebach, 1988).

Engineered Microorganism for Chemical Production

The study on pentanol isomer synthesis through metabolic engineering in microorganisms opens avenues for biosynthetically producing complex organic molecules. This biotechnological approach may offer sustainable alternatives to traditional chemical synthesis, potentially relevant for producing or modifying compounds like the one specified (A. Cann & J. Liao, 2009).